Cas no 2227852-67-5 ((1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol
• CAS No: 2227852-67-5
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6406384
• PubChem ID: 165640456
• Update Time: 2025-10-08

(1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol
• EN300-1785388
• 2227852-67-5

• Inchi： 1S/C10H14FNO/c1-7-2-3-8(9(11)6-7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m0/s1
• InChI Key： VRIUVUFFOBXTMC-JTQLQIEISA-N
• SMILES： FC1C=C(C)C=CC=1[C@H](CCN)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol

Compound CAS No. 2227852-67-5: (1S)-3-Amino-1-(2-fluoro-4-methylphenyl)propan-1-ol

The compound with CAS No. 2227852-67-5, known as (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its molecular structure. The (1S) designation indicates the stereochemistry at the chiral center, highlighting the importance of spatial arrangement in determining its properties and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol through a variety of methodologies, including enantioselective catalysis and asymmetric synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for applications in drug discovery and development.

The molecular structure of this compound comprises a phenyl ring substituted with fluorine and methyl groups, which introduces electronic and steric effects that influence its reactivity and biological activity. The amino alcohol functionality is particularly interesting due to its ability to participate in hydrogen bonding, a key interaction in many biochemical processes. This makes (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol a promising candidate for use as a chiral building block in medicinal chemistry.

Research has shown that this compound exhibits potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory, antiviral, and anticancer properties. Its unique combination of functional groups allows for versatile reactivity, enabling it to undergo a wide range of transformations such as alkylation, acylation, and oxidation reactions. These transformations are critical in expanding its utility across different chemical domains.

In terms of physical properties, (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol has been characterized by various spectroscopic techniques, including NMR and IR spectroscopy, which provide insights into its molecular conformation and intermolecular interactions. The presence of the fluorine atom introduces a degree of electron-withdrawing character, which can modulate the electronic environment around the molecule and influence its reactivity.

Moreover, studies on the stereochemical outcomes of reactions involving this compound have revealed its role as a chiral inducer in asymmetric synthesis. This is particularly valuable in the pharmaceutical industry, where enantiomerically pure compounds are often required for therapeutic applications.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its binding affinities to various biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, (1S)-3-amino-1-(2-fluoro-4-methylphenyl)propan-1-ol is a multifaceted compound with significant potential across diverse chemical and pharmacological landscapes. Its unique structure, coupled with advancements in synthetic and computational methods, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery and beyond.